2,4-dichloro-5-(2,3-dihydro-1H-indol-1-ylsulfonyl)benzoic acid

• Molecular Formula: C15H11Cl2NO4S
• Molecular Weight: 372.2 g/mol
• IUPAC Name: 2,4-dichloro-5-(2,3-dihydroindol-1-ylsulfonyl)benzoic acid
• InChI: InChI=1S/C15H11Cl2NO4S/c16-11-8-12(17)14(7-10(11)15(19)20)23(21,22)18-6-5-9-3-1-2-4-13(9)18/h1-4,7-8H,5-6H2,(H,19,20)
• InChI Key: GBPZRPSOPWATIE-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)C3=C(C=C(C(=C3)C(=O)O)Cl)Cl

Description

DIDS is a sulfonamide derivative that was first synthesized in 1969 by Schlichter and Grunder. It is a potent inhibitor of chloride channels and has been used extensively in scientific research to study the role of chloride channels in various physiological and pathological processes.

Mechanism of Action

DIDS inhibits chloride channels by binding to a conserved lysine residue in the channel pore. This binding results in the inhibition of chloride ion transport across the cell membrane, which can have various physiological and pathological consequences.
Biochemical and Physiological Effects
DIDS has been shown to have various biochemical and physiological effects, including the inhibition of chloride ion transport, the modulation of cell volume, and the regulation of intracellular pH. DIDS has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

DIDS is a potent and specific inhibitor of chloride channels, making it an ideal tool for studying the role of chloride channels in various physiological and pathological processes. However, it is important to note that DIDS can have off-target effects and may interact with other proteins or ion channels in the cell.

Future Directions

There are several future directions for the study of DIDS and its applications in scientific research. One area of interest is the development of more specific and potent inhibitors of chloride channels. Another area of interest is the study of the role of chloride channels in various disease states, including cystic fibrosis, hypertension, and cancer.
In conclusion, DIDS is a potent inhibitor of chloride channels that has been extensively studied for its various applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. DIDS remains a valuable tool for studying the role of chloride channels in various physiological and pathological processes.

Synthesis Methods

The synthesis of DIDS involves the reaction of 2,4-dichlorobenzoic acid with 2,3-dihydroindole-2-sulfonyl chloride in the presence of a base such as triethylamine. The reaction yields DIDS as a white crystalline solid with a melting point of 315-317°C.

Scientific Research Applications

DIDS has been widely used in scientific research to study the role of chloride channels in various physiological and pathological processes. It has been shown to inhibit the activity of several chloride channels, including the cystic fibrosis transmembrane conductance regulator (CFTR), the volume-regulated anion channel (VRAC), and the calcium-activated chloride channel (CaCC).